Cas no 566198-44-5 (2-(2-formylphenyl)pyridine-4-carboxylic acid)

• Product Name: 2-(2-formylphenyl)pyridine-4-carboxylic acid
• CAS No: 566198-44-5
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD17079054
• CID: 945679
• PubChem ID: 50999407
• Update Time: 2025-04-19

2-(2-formylphenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Formylphenyl)-isonicotinic acid
• 2-(2-formylphenyl)pyridine-4-carboxylic acid
• 2-(4-forMylphenyl)isonicotinic acid
• SCHEMBL2557360
• 2-(2-FORMYLPHENYL)ISONICOTINICACID
• DTXSID50679503
• MFCD17079054
• 566198-44-5
• 2-(2-FORMYLPHENYL)ISONICOTINIC ACID

• MDL： MFCD17079054
• Inchi： 1S/C13H9NO3/c15-8-10-3-1-2-4-11(10)12-7-9(13(16)17)5-6-14-12/h1-8H,(H,16,17)
• InChI Key： OHDFLVRPNVLYQS-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)C1C=CC=CC=1C=O)=O

Computed Properties

• Exact Mass: 227.05800
• Monoisotopic Mass: 227.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.3A^2
• XLogP3: 1.5

Experimental Properties

• Melting Point: 278-280°
• PSA: 67.26000
• LogP: 2.25930

2-(2-formylphenyl)pyridine-4-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines